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Compound of Interest

Compound Name: 4-tert-Pentylcyclohexanone

Cat. No.: B096371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-tert-pentylcyclohexanone, also

known as 4-tert-amylcyclohexanone or by its trade name Orivone. It details its commercial

availability, key chemical and physical properties, and outlines a general synthetic

methodology. This document is intended to serve as a valuable resource for professionals in

research and development who are interested in utilizing this compound.

Commercial Availability and Suppliers
4-tert-Pentylcyclohexanone is readily available for purchase from a variety of chemical

suppliers. Researchers can procure this compound in various quantities, from milligrams to

kilograms, to suit their specific research and development needs. The purity of the

commercially available compound is typically high, often exceeding 95%.

Table 1: Prominent Commercial Suppliers of 4-tert-Pentylcyclohexanone
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Supplier Available Purities Notes

TCI Chemicals >95.0% (GC)
Also known as 4-tert-

Amylcyclohexanone.[1]

Doron Scientific Research Grade

Available in smaller quantities

(e.g., 100mg) for research use

only.[2]

ChemUniverse 97%

Offers various pack sizes from

5g to 50g and provides bulk

quotes.[3]

Matrix Scientific Not specified
Lists CAS number and basic

properties.[4]

CookeChem 98%

Provides empirical and

molecular formula, and other

identifiers.[5]

Oakwood Chemical Not specified
Offers a range of quantities

from 250mg to 25g.[6]

Crescent Chemical Research Grade
Available in smaller quantities

(e.g., 250mg).[7]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-tert-pentylcyclohexanone is

essential for its effective application in research and development. These properties influence

its solubility, reactivity, and handling requirements.

Table 2: Physicochemical Data for 4-tert-Pentylcyclohexanone
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Property Value Reference

CAS Number 16587-71-6 [1][2][3][4][5][6]

Molecular Formula C₁₁H₂₀O [2][3][4][5]

Molecular Weight 168.28 g/mol [2][3][4][5]

Appearance
Colorless to Light yellow clear

liquid
[1]

Purity >95.0% (GC) [1]

Synonyms

4-tert-Amylcyclohexanone,

Orivone, 4-(2-Methyl-2-

butanyl)cyclohexanone, 4-(1,1-

Dimethylpropyl)cyclohexanone

[1]

Boiling Point 124-125 °C at 16 mmHg [4]

Density 0.92 g/cm³ [4]

Solubility
Soluble in alcohol. Insoluble in

water.
[5]

Synthesis Methodology
A general method for the synthesis of 4-tert-pentylcyclohexanone involves the hydrogenation

of 4-tert-amylphenol. This process is typically carried out in the presence of a catalyst under

controlled temperature and pressure.

General Experimental Protocol for Hydrogenation
The following protocol is a generalized procedure based on patent literature and should be

optimized for specific laboratory conditions.

Materials:

4-tert-amylphenol

Hydrogenation catalyst (e.g., a supported transition metal catalyst)
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Solvent (optional, e.g., an alcohol or hydrocarbon)

High-pressure reactor

Procedure:

The 4-tert-amylphenol is charged into a high-pressure reactor.

The hydrogenation catalyst is added to the reactor. The catalyst is typically a transition metal

such as palladium, platinum, or rhodium on a solid support.

If a solvent is used, it is added to the reactor.

The reactor is sealed and purged with an inert gas, followed by pressurization with hydrogen

gas. The hydrogen pressure can range from approximately 1 to 20 bars.

The reaction mixture is heated to a temperature between 80 °C and 250 °C and agitated.

The reaction is monitored for the consumption of hydrogen and the formation of the product.

Upon completion, the reactor is cooled, and the pressure is released.

The catalyst is removed by filtration.

The product, 4-tert-pentylcyclohexanone, is isolated and purified, typically by distillation.

Note: The specific catalyst, solvent, temperature, and pressure will influence the reaction rate

and selectivity. Optimization of these parameters is crucial to achieve high yields and purity.

Signaling Pathways and Biological Activity
Currently, there is a lack of publicly available scientific literature detailing the specific

involvement of 4-tert-pentylcyclohexanone in biological signaling pathways or its broader

biological activity in the context of drug development. Its primary documented application is in

the fragrance industry. Further research is required to explore its potential pharmacological

effects and mechanisms of action.

Experimental Workflows
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Synthesis and Purification Workflow
The synthesis of 4-tert-pentylcyclohexanone from 4-tert-amylphenol can be visualized as a

straightforward workflow.

Synthesis

Purification

4-tert-Amylphenol

Hydrogenation
(Catalyst, H2, Heat, Pressure)

Catalyst Removal
(Filtration)

Product Isolation
(Distillation)

4-tert-Pentylcyclohexanone

Click to download full resolution via product page

Caption: A general workflow for the synthesis and purification of 4-tert-pentylcyclohexanone.

This guide provides a foundational understanding of 4-tert-pentylcyclohexanone for research

and development purposes. While its commercial availability is widespread, further

investigation into its biological activities and potential therapeutic applications is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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